N-{4-hydroxy-5-[(4-methoxyphenyl)sulfonyl]-2,3-dimethylphenyl}benzenesulfonamide
Overview
Description
N-{4-hydroxy-5-[(4-methoxyphenyl)sulfonyl]-2,3-dimethylphenyl}benzenesulfonamide, also known as HMBS, is a chemical compound that belongs to the class of sulfonamides. It has been widely studied for its potential applications in scientific research, particularly in the field of biochemistry and physiology.
Scientific Research Applications
N-{4-hydroxy-5-[(4-methoxyphenyl)sulfonyl]-2,3-dimethylphenyl}benzenesulfonamide has been extensively studied for its potential applications in scientific research. It has been used as a tool to study the role of sulfonamides in various biological processes. This compound has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. This inhibition can be used to study the role of carbonic anhydrase in various physiological processes.
Mechanism of Action
N-{4-hydroxy-5-[(4-methoxyphenyl)sulfonyl]-2,3-dimethylphenyl}benzenesulfonamide inhibits the activity of carbonic anhydrase by binding to the active site of the enzyme. This binding prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate ions, which leads to a disruption in the acid-base balance in the body.
Biochemical and Physiological Effects:
The inhibition of carbonic anhydrase by this compound can have various biochemical and physiological effects. It can lead to a decrease in the production of bicarbonate ions, which can affect the pH of the blood and other bodily fluids. This can have implications for various physiological processes, including respiration, digestion, and renal function.
Advantages and Limitations for Lab Experiments
N-{4-hydroxy-5-[(4-methoxyphenyl)sulfonyl]-2,3-dimethylphenyl}benzenesulfonamide has several advantages as a tool for scientific research. It is a potent inhibitor of carbonic anhydrase and can be used at low concentrations to achieve significant inhibition. This compound is also stable and can be stored for extended periods without degradation. However, this compound has some limitations in lab experiments. It can be toxic to cells at high concentrations, which can limit its use in certain assays. Additionally, the inhibition of carbonic anhydrase can have complex effects on various physiological processes, which can make it challenging to interpret the results of experiments.
Future Directions
There are several future directions for research on N-{4-hydroxy-5-[(4-methoxyphenyl)sulfonyl]-2,3-dimethylphenyl}benzenesulfonamide. One area of research is the development of new inhibitors of carbonic anhydrase that are more potent and selective than this compound. Another area of research is the study of the physiological effects of carbonic anhydrase inhibition in various disease states, including cancer, cardiovascular disease, and neurological disorders. Finally, the development of new assays to study the effects of carbonic anhydrase inhibition on cellular processes could lead to new insights into the role of this enzyme in various physiological processes.
Properties
IUPAC Name |
N-[4-hydroxy-5-(4-methoxyphenyl)sulfonyl-2,3-dimethylphenyl]benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO6S2/c1-14-15(2)21(23)20(29(24,25)17-11-9-16(28-3)10-12-17)13-19(14)22-30(26,27)18-7-5-4-6-8-18/h4-13,22-23H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBCJQRVURNOEIA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1NS(=O)(=O)C2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)OC)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO6S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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